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Compound of Interest

Compound Name:
4-Anilino-2-methylthiophene-3-

carboxylic acid

CAS No.: 1170983-53-5

Cat. No.: B1450874

Get Quote

Executive Summary
This technical guide compares the biological activity profiles of aminothiophene acids

(specifically 3-amino-2-thiophenecarboxylic acid derivatives) and their

-phenyl analogues, anilinothiophene acids.

While both scaffolds share the thiophene core—a bioisostere of the benzene ring—the

substitution of the primary amine with a phenyl group (anilino) drastically alters their

physicochemical properties and target affinity.

Aminothiophene Acids: Primarily function as high-utility synthetic precursors for fused

heterocycles (e.g., thienopyrimidines) and exhibit intrinsic antibacterial activity via hydrogen-

bond-mediated interactions.

Anilinothiophene Acids: Act as direct pharmacophores for hydrophobic binding pockets. They

are bioisosteres of fenamic acid NSAIDs (COX inhibitors) and mimic the "anilino-quinazoline"

class of kinase inhibitors (EGFR/VEGFR), leveraging
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-

stacking interactions unavailable to the parent amino scaffold.

Chemical & Structural Basis
The divergence in biological activity stems from the electronic and steric modifications

introduced by the

-phenyl group.

Structural Comparison Diagram
The following diagram illustrates the divergent pathways for these two scaffolds in medicinal

chemistry.
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Caption: Structural divergence showing how N-phenyl substitution shifts the pharmacophore

from polar/H-bonding (Amino) to hydrophobic/Pi-stacking (Anilino).

Pharmacological Comparison
Oncology: Kinase Inhibition (EGFR, VEGFR, Src)
This is the most significant differentiator. The "anilino" moiety is a privileged motif in kinase

inhibitors (e.g., Gefitinib, Erlotinib).
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Anilinothiophene Acids: The phenyl ring attached to the nitrogen is critical for occupying the

hydrophobic pocket II of the kinase ATP-binding site. The thiophene acid moiety often mimics

the interactions of the quinazoline core or provides an alternative H-bonding acceptor.

Mechanism:[1][2] The N-phenyl group engages in

-

stacking with aromatic residues (e.g., Phe, Trp) within the kinase gatekeeper region.

Data Insight: Derivatives often show IC50 values in the nanomolar range (10-100 nM)

against targets like Src and BCR-ABL.

Aminothiophene Acids: The free amine lacks the bulk to fill the hydrophobic pocket.

Consequently, these are rarely effective kinase inhibitors per se. Instead, they are cyclized

into thienopyrimidines, which then act as kinase inhibitors.

Inflammation: COX/LOX Inhibition[3][4]
Anilinothiophene Acids: These are direct bioisosteres of Fenamates (e.g., Mefenamic acid,

Meclofenamic acid).

Mechanism:[1][2] They inhibit Cyclooxygenase (COX) enzymes by binding to the

arachidonic acid channel. The thiophene ring replaces the benzene ring of the anthranilic

acid core, often improving metabolic stability.

Potency: IC50 values for COX-2 inhibition are typically 0.3 - 5.0 µM.

Aminothiophene Acids: Generally inactive or weakly active against COX targets due to the

lack of the lipophilic "tail" required to penetrate the enzyme's hydrophobic channel.

Antimicrobial Activity[5]
Aminothiophene Acids: This is the stronghold of the amino-scaffold.

Mechanism:[1][2] The primary amine and carboxylic acid/ester groups facilitate transport

across bacterial membranes and interaction with polar bacterial targets (e.g., cell wall

synthesis enzymes).
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Spectrum: Active against Gram-positive (S. aureus, B. subtilis) and some Gram-negative

bacteria.[3][4]

Potency: MIC values often range from 10 - 50 µg/mL.

Anilinothiophene Acids: Often show reduced antibacterial activity compared to the free amine

due to excessive lipophilicity (high cLogP), which can hinder penetration through the outer

membrane of Gram-negative bacteria.

Comparative Data Summary
Feature Aminothiophene Acids Anilinothiophene Acids

Primary Pharmacophore Polar H-bond donor/acceptor
Hydrophobic

-stacking motif

Key Biological Target
Bacterial Enzymes, Fused-

Ring Precursor
Kinases (Src, EGFR), COX-1/2

Lipophilicity (cLogP) Low (< 2.0) High (> 3.5)

Solubility
Moderate to High (Polar

solvents)
Low (Requires DMSO/Lipids)

Anticancer Mechanism
Indirect (via Thienopyrimidine

formation)

Direct (ATP-competitive

Inhibition)

Anti-inflammatory Weak / Inactive Potent (Fenamate Bioisostere)

Typical IC50/MIC MIC: 10–50 µg/mL (Bacteria) IC50: 50–500 nM (Kinases)

Experimental Protocols
Synthesis of Anilinothiophene Acids (Ullmann-Type
Coupling)
To access the anilinothiophene scaffold from the aminothiophene, a modified Ullmann coupling

is standard.

Reagents: Start with methyl 3-amino-2-thiophenecarboxylate.
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Coupling: React with an aryl iodide (Ar-I) using CuI (10 mol%) as catalyst, L-proline (20

mol%) as ligand, and K2CO3 as base.

Conditions: Reflux in DMSO at 90°C for 12-24 hours under inert atmosphere (

).

Hydrolysis: Saponify the ester using LiOH in THF/Water (1:1) to yield the free acid.

Critical Check: Monitor disappearance of the primary amine peak (~3400 cm⁻¹) in IR or

the NH2 protons in NMR.

Kinase Inhibition Assay (For Anilinothiophenes)
Objective: Determine IC50 against EGFR or Src kinase.

Preparation: Dissolve compound in 100% DMSO (stock 10 mM). Serial dilute to test range (1

nM to 10 µM).

Enzyme Mix: Incubate recombinant kinase (e.g., EGFR kinase domain) with substrate

peptide (Poly Glu:Tyr) in reaction buffer (HEPES, MgCl2, MnCl2).

Reaction: Initiate with ATP (containing

-33P-ATP or using a fluorescence-based ADP detection kit like ADP-Glo).

Incubation: 60 minutes at Room Temperature.

Detection: Measure luminescence (RLU) or radioactivity incorporation.

Analysis: Fit data to a sigmoidal dose-response curve:

Case Studies & Applications
Case Study A: The "Fenamate" Bioisostere

Compound: 3-(2,6-dichloroanilino)-2-thiophenecarboxylic acid.

Target: COX-2 Inhibition.[5]
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Outcome: This compound acts as a bioisostere of Meclofenamic acid. The thiophene ring

alters the bond angle between the acid and the aniline, potentially increasing selectivity for

COX-2 over COX-1 compared to the benzene analog.

Case Study B: The "Gewald" Antimicrobial
Compound: Ethyl 3-amino-5-acetyl-2-thiophenecarboxylate.

Target:Staphylococcus aureus.

Outcome: The free amino group is essential here. Derivatization to the

-phenyl (anilino) analog resulted in a 4-fold loss of potency (MIC increased from 16 µg/mL to
>64 µg/mL), highlighting that for this specific antibacterial mechanism, the polar primary
amine is required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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